molecular formula C7H18NO+ B14709225 N-(2-Hydroxyethyl)-N,N-dimethylpropan-2-aminium CAS No. 21618-44-0

N-(2-Hydroxyethyl)-N,N-dimethylpropan-2-aminium

Cat. No.: B14709225
CAS No.: 21618-44-0
M. Wt: 132.22 g/mol
InChI Key: XEFMRTKNNQDDAT-UHFFFAOYSA-N
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Description

N-(2-Hydroxyethyl)-N,N-dimethylpropan-2-aminium is a quaternary ammonium compound known for its surfactant properties. It is commonly used in various industrial and scientific applications due to its ability to interact with both hydrophilic and hydrophobic substances.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-Hydroxyethyl)-N,N-dimethylpropan-2-aminium typically involves the reaction of dimethylamine with 2-chloroethanol under controlled conditions. The reaction is carried out in an aqueous medium, and the product is purified through crystallization or distillation .

Industrial Production Methods

Industrial production of this compound often involves large-scale batch reactors where the reactants are mixed and heated to the desired temperature. The reaction is monitored to ensure complete conversion, and the product is then separated and purified using techniques such as distillation or chromatography .

Chemical Reactions Analysis

Types of Reactions

N-(2-Hydroxyethyl)-N,N-dimethylpropan-2-aminium undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions include various derivatives of this compound, such as its oxides, amines, and substituted compounds .

Scientific Research Applications

N-(2-Hydroxyethyl)-N,N-dimethylpropan-2-aminium has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of N-(2-Hydroxyethyl)-N,N-dimethylpropan-2-aminium involves its interaction with cell membranes and proteins. It disrupts the lipid bilayer of cell membranes, leading to cell lysis. Additionally, it can interact with proteins, altering their structure and function .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

N-(2-Hydroxyethyl)-N,N-dimethylpropan-2-aminium is unique due to its specific combination of hydrophilic and hydrophobic properties, making it highly effective as a surfactant in various applications. Its ability to disrupt cell membranes also makes it a valuable antimicrobial agent .

Properties

CAS No.

21618-44-0

Molecular Formula

C7H18NO+

Molecular Weight

132.22 g/mol

IUPAC Name

2-hydroxyethyl-dimethyl-propan-2-ylazanium

InChI

InChI=1S/C7H18NO/c1-7(2)8(3,4)5-6-9/h7,9H,5-6H2,1-4H3/q+1

InChI Key

XEFMRTKNNQDDAT-UHFFFAOYSA-N

Canonical SMILES

CC(C)[N+](C)(C)CCO

Origin of Product

United States

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